3-methoxy-N-(5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H17N3O4/c1-23-14-8-6-12(7-9-14)10-16-20-21-18(25-16)19-17(22)13-4-3-5-15(11-13)24-2/h3-9,11H,10H2,1-2H3,(H,19,21,22)
• InChI Key: XFEFFIVEYPDISE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 954600-93-2

Description

The compound “3-methoxy-N-(5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl)benzamide” is an organic compound containing multiple functional groups, including methoxy groups, a benzyl group, an oxadiazole ring, and a benzamide group. These functional groups could potentially confer various chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring, a heterocyclic ring containing nitrogen and oxygen atoms, could potentially influence the compound’s electronic structure and reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For this compound, properties such as solubility, melting point, and boiling point would be influenced by factors such as the presence of polar groups and the overall size and shape of the molecule.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific biological or pharmacological data, it’s not possible to provide a mechanism of action for this compound.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. Further studies could explore these aspects in more detail.